Cas no 2228416-31-5 (2-(5-bromopyrimidin-2-yl)ethane-1-sulfonyl fluoride)

• Product Name: 2-(5-bromopyrimidin-2-yl)ethane-1-sulfonyl fluoride
• CAS No: 2228416-31-5
• MF: C₆H₆BrFN₂O₂S
• MW: 269.091442584991
• CID: 6027728
• PubChem ID: 165715771
• Update Time: 2025-05-26

2-(5-bromopyrimidin-2-yl)ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromopyrimidin-2-yl)ethane-1-sulfonyl fluoride
• 2228416-31-5
• EN300-1989577

• Inchi： 1S/C6H6BrFN2O2S/c7-5-3-9-6(10-4-5)1-2-13(8,11)12/h3-4H,1-2H2
• InChI Key： KCBMVYBZSZKHPY-UHFFFAOYSA-N
• SMILES： BrC1C=NC(CCS(=O)(=O)F)=NC=1

Computed Properties

• Exact Mass: 267.93174g/mol
• Monoisotopic Mass: 267.93174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 68.3Ų

Additional information on 2-(5-bromopyrimidin-2-yl)ethane-1-sulfonyl fluoride

2-(5-Bromopyrimidin-2-yl)ethane-1-sulfonyl Fluoride: A Comprehensive Overview

2-(5-Bromopyrimidin-2-yl)ethane-1-sulfonyl fluoride (CAS No. 2228416-31-5) is a highly specialized chemical compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its unique structural features, which include a pyrimidine ring substituted with a bromine atom at the 5-position and an ethane sulfonyl fluoride group attached at the 2-position. The combination of these functional groups renders this compound versatile and valuable for various applications.

The synthesis of 2-(5-bromopyrimidin-2-yl)ethane-1-sulfonyl fluoride involves a series of well-defined chemical reactions, including nucleophilic substitutions, sulfonation, and fluorination processes. Recent advancements in catalytic methods have enabled the efficient and scalable production of this compound, making it more accessible for research and industrial purposes. Its structure has been extensively studied using advanced spectroscopic techniques such as NMR, IR, and X-ray crystallography, providing insights into its molecular geometry and electronic properties.

One of the most promising applications of 2-(5-bromopyrimidin-2-yl)ethane-1-sulfonyl fluoride lies in its use as a precursor in the synthesis of bioactive molecules. The sulfonyl fluoride group is known to act as an excellent leaving group in substitution reactions, making this compound ideal for the construction of sulfonamide derivatives. These derivatives have shown potential in targeting various biological pathways, including kinase inhibitors and GPCR modulators, which are critical in drug discovery efforts against cancer, inflammation, and neurodegenerative diseases.

Recent studies have also explored the use of 2-(5-bromopyrimidin-2-yl)ethane-1-sulfonyl fluoride in materials science. Its ability to form stable covalent bonds with various substrates makes it a valuable component in the development of advanced materials such as polymers, coatings, and sensors. For instance, researchers have demonstrated its utility in creating self-healing polymer networks through reversible sulfonamide exchange reactions. This innovation has opened new avenues for developing durable and adaptive materials for industrial applications.

In addition to its synthetic applications, 2-(5-bromopyrimidin-2-yl)ethane-1-sulfonyl fluoride has been utilized as a reactive intermediate in click chemistry protocols. The bromine substituent on the pyrimidine ring facilitates regioselective substitution reactions, enabling the construction of complex molecular architectures with high precision. This property has been exploited in the synthesis of heterocyclic compounds with potential applications in agrochemicals and pharmaceuticals.

The environmental impact and safety profile of 2-(5-bromopyrimidin-2-yl)ethane-1-sulfonyl fluoride have also been subjects of recent investigations. Studies indicate that this compound exhibits moderate toxicity to aquatic organisms under standard test conditions. However, its degradation pathways under various environmental conditions remain an area of active research to ensure sustainable practices in its handling and disposal.

In conclusion, 2-(5-bromopyrimidin-2-yl)ethane-1-sulfonyl fluoride (CAS No. 2228416-31-5) stands out as a multifaceted chemical entity with diverse applications across multiple disciplines. Its unique structural features, coupled with advancements in synthetic methodologies and material science applications, position it as a key compound for future innovations. As research continues to uncover new potentials for this compound, it is poised to play an increasingly significant role in both academic and industrial settings.